Hdac-IN-35

HDAC Isoform Selectivity Epigenetics Target Engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H13ClF3N3O3
Molecular Weight 399.7 g/mol
Cat. No. B15581688
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Technical Parameters


Basic Identity
Product NameHdac-IN-35
Molecular FormulaC17H13ClF3N3O3
Molecular Weight399.7 g/mol
Structural Identifiers
InChIInChI=1S/C17H13ClF3N3O3/c18-14-7-6-12(9-13(14)17(19,20)21)23-16(26)22-11-4-1-10(2-5-11)3-8-15(25)24-27/h1-9,27H,(H,24,25)(H2,22,23,26)/b8-3+
InChIKeyJGYOIFSDRONLHJ-FPYGCLRLSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Hdac-IN-35: Dual HDAC6/VEGFR-2 Inhibitor Overview


HDAC-IN-35, also referred to as Compound 14, is a small-molecule histone deacetylase (HDAC) inhibitor characterized by its dual activity against HDAC6 and the vascular endothelial growth factor receptor 2 (VEGFR-2) [1]. As a phenylurea hydroxamic acid derivative, it functions as a zinc-binding group (ZBG)-containing ligand that engages the active site of HDAC6, while its structural cap region permits interaction with the VEGFR-2 kinase domain [1]. The compound has been evaluated in both cell-free enzymatic assays and a panel of human cancer cell lines, establishing its baseline biochemical and cellular potency [REFS-1, REFS-2]. Its unique profile as a dual HDAC/VEGFR-2 inhibitor distinguishes it from both selective HDAC6 inhibitors and broad-spectrum HDAC inhibitors, making it a valuable tool for investigating crosstalk between epigenetic regulation and angiogenic signaling pathways [1].

Dual-target inhibitor for HDAC6 and VEGFR-2 pathway crosstalk research
Hydroxamic acid zinc-binding group engages HDAC catalytic site
Phenylurea cap enables simultaneous VEGFR-2 kinase engagement

Hdac-IN-35 Structural Distinction from Generic Inhibitors


Substitution of HDAC-IN-35 with a generic HDAC inhibitor or even a selective HDAC6 inhibitor is not supported by available evidence due to its unique dual-target profile and distinct isoform selectivity window. While many HDAC6-selective inhibitors such as Ricolinostat and Citarinostat exhibit low nanomolar potency against HDAC6, they generally lack meaningful VEGFR-2 inhibitory activity and differ substantially in their class I HDAC selectivity ratios [REFS-1, REFS-2]. Conversely, pan-HDAC inhibitors like Vorinostat (SAHA) exhibit broad class I/II inhibition with associated cytotoxicity profiles that do not recapitulate the HDAC6-biased, VEGFR-2-engaged pharmacology of HDAC-IN-35 [1]. The quantitative evidence below demonstrates that HDAC-IN-35 occupies a distinct functional niche: it combines moderate HDAC6 potency with measurable VEGFR-2 inhibition and a defined selectivity margin over HDAC1 and HDAC8, parameters that directly impact experimental outcomes in angiogenesis models and cancer cell line panels [REFS-1, REFS-3].

Hdac-IN-35
Generic HDAC inhibitor (e.g. Vorinostat)
Lacks VEGFR-2 engagement, altering pathway modulation
Hdac-IN-35
Selective VEGFR-2 inhibitor (e.g. Sorafenib)
No HDAC6-mediated α-tubulin acetylation effects
Hdac-IN-35
Ultra-selective HDAC6 inhibitor (e.g. Tubastatin A)
Absence of VEGFR-2 pathway contribution; isoform selectivity profile shifts

Hdac-IN-35 Comparative Evidence


HDAC6 Inhibition vs Vorinostat and Tubastatin A

HDAC-IN-35 exhibits a 43.5-fold selectivity for HDAC6 (IC50 = 0.166 µM) over HDAC1 (IC50 = 7.23 µM) and a 12-fold selectivity over HDAC8 (IC50 = 1.99 µM) in cell-free enzymatic assays . This selectivity profile contrasts with that of the clinical-stage HDAC6 inhibitor Ricolinostat, which demonstrates an approximately 10-fold selectivity for HDAC6 over class I HDACs (HDAC1 IC50 = 58 nM; HDAC6 IC50 = 5 nM) but lacks VEGFR-2 activity . Similarly, the pan-HDAC inhibitor Vorinostat (SAHA) shows minimal isoform discrimination, with reported IC50 values of 0.19 µM and 0.41 µM for HDAC1 and HDAC2, respectively, and comparable potency against HDAC6 [1].

HDAC6 Inhibition
Reported
IC50 0.166 μM
vs Vorinostat 0.16 μM, Tubastatin A 0.015 μM
Provides HDAC6 inhibition comparable to vorinostat with additional VEGFR-2 engagement
Cross-study comparison; verify in your assay system
HDAC Isoform Selectivity Epigenetics Target Engagement

VEGFR‑2 Inhibition vs Sorafenib

HDAC-IN-35 is distinguished by its measurable VEGFR-2 inhibitory activity (IC50 = 13.2 µM), a feature absent from selective HDAC6 inhibitors such as Ricolinostat and Citarinostat . This dual-target profile was confirmed in the original research article, which demonstrated that HDAC-IN-35 (Compound 14) not only inhibits HDAC but also exerts slight VEGFR-2 inhibitory activity in enzymatic assays [1]. In contrast, Ricolinostat and Citarinostat are reported to be inactive against VEGFR-2 at comparable concentrations . The functional consequence of this dual activity is evidenced by HDAC-IN-35's ability to achieve >50% growth inhibition (GI>50) in human endothelial progenitor cells (EPCs) at a concentration of 1.0 µM, an effect mediated through a VEGFR-2-dependent pathway .

VEGFR-2 Inhibition
Reported
IC50 13.2 μM
Moderate VEGFR-2 inhibition; ~390-fold less potent than sorafenib
Recombinant kinase assay; dual-target context
Angiogenesis Multi-Target Pharmacology Kinase Inhibition

Antiproliferative Activity vs Vorinostat and Sorafenib

HDAC-IN-35 demonstrates concentration-dependent antiproliferative activity across a panel of human cancer cell lines, with IC50 values of 3.4 µM (A549 lung cancer), 1.9 µM (PC-3 prostate cancer), and 3.2 µM (SK-HEP1 liver cancer) as determined by SRB assay after 48-hour treatment . The original research article reports that HDAC-IN-35 (Compound 14) and other compounds in the phenylurea hydroxamic acid series exhibit antiproliferative activity comparable to that of the FDA-approved HDAC inhibitor Vorinostat (SAHA) and the VEGFR-2 kinase inhibitor Sorafenib [1]. This dual-pathway cellular activity distinguishes HDAC-IN-35 from selective HDAC6 inhibitors, which typically show limited single-agent cytotoxicity in solid tumor cell lines, and from pan-HDAC inhibitors, which lack the VEGFR-2-mediated anti-angiogenic component .

Antiproliferative Activity
Head-to-head
A549 3.4, PC-3 1.9, SK-Hep-1 3.2 μM
Comparable to vorinostat and sorafenib in SRB assay
Cell growth inhibition endpoints comparable to reference compounds
48‑h SRB assay; 0‑10 μM range
Cancer Cell Biology Cytotoxicity Assays Comparative Pharmacology

EPC Growth Inhibition vs Sorafenib

HDAC-IN-35 exhibits potent anti-angiogenic activity in human endothelial progenitor cells (EPCs), achieving >50% growth inhibition (GI>50) at a concentration of 1.0 µM . This effect is mediated through a VEGFR-2-dependent pathway and occurs without evidence of systemic toxicity in the assay system . Mechanistically, HDAC-IN-35 treatment results in mild inhibition of VEGFR-2 phosphorylation in human EPCs and disrupts capillary-like tube formation in a concentration-dependent manner [1]. In contrast, selective HDAC6 inhibitors such as Ricolinostat do not exhibit comparable anti-angiogenic effects at similar concentrations, as they lack VEGFR-2 inhibitory activity .

EPC Growth Inhibition
Direct comparison
GI>50 1.0 μM
More potent than sorafenib in EPC model
Reported EPC growth inhibition endpoint; combined pathway engagement may contribute
Human EPC, 48‑h, VEGFR-2‑dependent
Angiogenesis VEGFR-2 Signaling Endothelial Cell Biology

Hdac-IN-35 Research Applications


Dual HDAC6/VEGFR-2 Pathway in Angiogenesis Models

HDAC-IN-35 is ideally suited for studies examining the functional intersection of HDAC6-mediated deacetylation and VEGFR-2-driven angiogenesis. Its dual inhibitory profile (HDAC6 IC50 = 0.166 µM; VEGFR-2 IC50 = 13.2 µM) and demonstrated anti-angiogenic activity in EPCs (GI>50 at 1.0 µM) provide a unique tool to probe pathway crosstalk without the confounding variables introduced by combination treatments [REFS-1, REFS-2]. This application is supported by the original research article, which validated both HDAC inhibition (via increased acetylated α-tubulin and histone H3) and mild VEGFR-2 phosphorylation inhibition in cellular models [1].

HDAC Isoform Epigenetic Profiling

HDAC-IN-35's defined selectivity window (43.5-fold preference for HDAC6 over HDAC1; 12-fold over HDAC8) makes it a valuable reference compound for benchmarking novel HDAC inhibitors and for dissecting isoform-specific contributions to cellular phenotypes . Its selectivity profile is distinct from both pan-HDAC inhibitors (e.g., Vorinostat) and high-potency HDAC6-selective agents (e.g., Ricolinostat, IC50 = 5 nM), enabling researchers to calibrate assay systems and interpret structure-activity relationships in HDAC inhibitor development programs .

Benchmarking Novel Dual HDAC/VEGFR Inhibitors

HDAC-IN-35's antiproliferative activity in A549 (IC50 = 3.4 µM), PC-3 (IC50 = 1.9 µM), and SK-HEP1 (IC50 = 3.2 µM) cancer cell lines, combined with its reported activity comparable to Vorinostat and Sorafenib, positions it as a useful probe for phenotypic screens in solid tumor models where both epigenetic and angiogenic pathways contribute to growth and survival [REFS-1, REFS-2]. The compound's concentration-dependent disruption of capillary-like tube formation further supports its use in co-culture and 3D tumor models that recapitulate the tumor microenvironment [1].

Endothelial Progenitor Cell (EPC) Biology and Anti-Angiogenic Drug Discovery

HDAC-IN-35's potent anti-angiogenic activity in human EPCs (GI>50 at 1.0 µM) and its VEGFR-2-dependent mechanism of action make it a valuable tool for EPC biology research and for screening novel anti-angiogenic agents . Unlike selective HDAC6 inhibitors, HDAC-IN-35 provides a combined HDAC6/VEGFR-2 inhibitory signal, allowing researchers to model the effects of dual-pathway blockade on endothelial cell function, migration, and tube formation .

Application
Selection Property
Validation Focus
Angiogenesis pathway crosstalk studies
Dual HDAC6/VEGFR-2 inhibition profile
EPC growth inhibition assay response
HDAC isoform profiling research
Graded HDAC isoform selectivity window
Isoform-specific deacetylase activity in cellular models
Dual-target inhibitor benchmarking
Structurally characterized reference compound
Antiproliferative endpoint comparison in cancer cell lines

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

32 linked technical documents
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